1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene

• IUPAC Name: 1-bromo-2-[2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy]-3,5-dimethylbenzene
• InChI: InChI=1S/C20H25BrO4/c1-14-5-6-18(19(13-14)22-4)24-9-7-23-8-10-25-20-16(3)11-15(2)12-17(20)21/h5-6,11-13H,7-10H2,1-4H3
• InChI Key: ZBLWZLWCAOPJQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOCCOC2=C(C=C(C=C2Br)C)C)OC
• Molecular Formula: C20H25BrO4
• Molecular Weight: 409.3 g/mol

Description

1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene, also known as BODIPY, is a fluorescent dye that has been widely used in scientific research. BODIPY has unique optical properties that make it an ideal tool for studying various biological processes.

Scientific Research Applications

1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has been used in a wide range of scientific research applications, including fluorescence imaging, biosensing, and drug discovery. 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene can be used to visualize various biological processes, such as protein-protein interactions, enzyme activity, and cell signaling pathways. 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene-based biosensors have been developed to detect various biomolecules, such as glucose, ATP, and neurotransmitters. 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has also been used in drug discovery to screen for potential drug candidates.

Mechanism of Action

1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene works by absorbing light at a specific wavelength and emitting light at a longer wavelength. This process is known as fluorescence. 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has a high quantum yield, which means that it emits a large amount of light for every photon absorbed. This property makes 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene an excellent tool for fluorescence imaging and biosensing.
Biochemical and Physiological Effects:
1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has been shown to have minimal toxicity and does not have any significant biochemical or physiological effects. 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene is rapidly cleared from the body and does not accumulate in tissues.

Advantages and Limitations for Lab Experiments

1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has several advantages for lab experiments. It has a high quantum yield, is easy to use, and has a wide range of applications. However, 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has some limitations. It is sensitive to pH and temperature changes, and its fluorescence can be quenched by certain molecules.

Future Directions

There are several future directions for 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene research. One area of interest is the development of 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene-based biosensors for detecting disease biomarkers. Another area of interest is the use of 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene in drug delivery systems. 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene can be used to track the distribution of drugs in the body and to monitor their efficacy. Finally, 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene can be used in combination with other imaging techniques, such as MRI and PET, to provide a more comprehensive view of biological processes.
Conclusion:
In conclusion, 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene is a versatile fluorescent dye that has many applications in scientific research. Its unique optical properties make it an ideal tool for studying various biological processes. The synthesis of 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene is a complex process that requires expertise in organic chemistry. 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has minimal toxicity and does not have any significant biochemical or physiological effects. Although 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene has some limitations, its advantages make it a valuable tool for lab experiments. There are several future directions for 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene research, including the development of biosensors and drug delivery systems.

Synthesis Methods

The synthesis of 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene involves a series of chemical reactions. The first step is the synthesis of the precursor molecule, which is then reacted with a bromine-containing compound to form the final product. The synthesis of 1-bromo-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene is a complex process that requires expertise in organic chemistry.